Cas no 2231665-53-3 ((2S)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride)

• Product Name: (2S)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride
• CAS No: 2231665-53-3
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD31705708
• CID: 5070843
• PubChem ID: 135394860
• Update Time: 2026-03-01

(2S)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{bicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride
• 2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride
• SB16230
• P19994
• Amino(bicyclo[1.1.1]pentan-1-yl)acetic acid HCl
• 2-AMINO-2-{BICYCLO[1.1.1]PENTAN-1-YLACETIC ACID HYDROCHLORIDE
• (2S)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride
• (S)-2-Amino-2-(bicyclo[1.1.1]pentan-1-yl)acetic acid hydrochloride
• CS-16364
• (2S)-2-amino-2-{bicyclo[1.1.1]pentan-1-yl}aceticacidhydrochloride
• (S)-amino(bicyclo[1.1.1]pentan-1-yl)acetic acid hydrochloride
• (S)-2-Amino-2-(bicyclo[1.1.1]pentan-1-yl)acetic acid hydroch
• D72396
• AKOS037651279
• 2231665-53-3
• CS-0096127

• MDL： MFCD31705708
• Inchi： 1S/C7H11NO2.ClH/c8-5(6(9)10)7-1-4(2-7)3-7;/h4-5H,1-3,8H2,(H,9,10);1H
• InChI Key： LVHNFOMBHNFIKI-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C12CC(C1)C2)N)=O

Computed Properties

• Exact Mass: 177.0556563 g/mol
• Monoisotopic Mass: 177.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Molecular Weight: 177.63